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Compound of Interest

Compound Name: cis-2-Pentene

Cat. No.: B165939

Introduction

cis-2-Pentene (CAS No: 627-20-3; EC No: 210-988-7) is a highly flammable, colorless liquid
with a characteristic hydrocarbon-like odor.[1][2] It is primarily used in organic synthesis and as
a polymerization inhibitor.[1][2][3] Due to its hazardous properties, a thorough understanding of
its safety profile is critical for researchers, scientists, and professionals in drug development
who may handle this substance. This guide provides an in-depth overview of the material
safety data for cis-2-Pentene, consolidating quantitative data and outlining procedural
workflows for safe handling and emergency response.

Hazard Identification

cis-2-Pentene is classified as a hazardous substance under the Globally Harmonized System
(GHS).[4] The primary hazards are associated with its extreme flammability and the potential
for serious health effects upon exposure.

» GHS Classification:
o Flammable Liquids, Category 2 (H225: Highly flammable liquid and vapour)[4][5]

o Aspiration Hazard, Category 1 (H304: May be fatal if swallowed and enters airways)[5][6]
[7]

o Skin Irritation, Category 2 (H315: Causes skin irritation)[5][6]
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o Serious Eye Irritation, Category 2 (H319: Causes serious eye irritation)[5][6]

o Specific target organ toxicity — Single exposure, Category 3, Respiratory system (H335:
May cause respiratory irritation)[5][6]

 Signal Word:Danger[4][5]

e Hazard Pictograms:
o GHSO02 (Flame)[4]
o GHSO07 (Exclamation Mark)[5]
o GHSO08 (Health Hazard)[5]

Physical and Chemical Properties

The physical and chemical properties of cis-2-Pentene are summarized in the table below. Its
low flash point and high vapor pressure contribute significantly to its fire hazard.
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Property Value References
Molecular Formula CsHaio [8]
Molar Mass 70.13 g/mol [518]
Appearance Colorless liquid [11[2]
Disagreeable, hydrocarbon-
Odor _ [1][2]
like
Melting Point -180 °C [L][21181[9]
Boiling Point 37-38°C [11121181191
Density 0.65 g/cm3 (at 20 °C) [4]
_ -18 °C to -27 °C (-0.4 °F to
Flash Point [4115][10]

-18.4 °F) (closed cup)

Vapor Pressure

8.17 psi (at 20 °C)

[5]19]

Water Solubility

Not miscible or difficult to mix;
203 mg/kg (at 25 °C)

[2]14](8]

Refractive Index

n20/D 1.382

[2](8]

Toxicological Information

Exposure to cis-2-Pentene can lead to various adverse health effects. The primary routes of

occupational exposure are inhalation and dermal contact.[3]
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Toxicological Endpoint Finding References

Based on available data, the

o classification criteria for acute
Acute Toxicity .
] toxicity are not met. However, [417111]
(Oral/Dermal/Inhalation) o
some sources classify it as

harmful if swallowed.

Causes skin irritation. The
] ] o liquid can degrease the skin,
Skin Corrosion/Irritation ) ) [6][12][13]
potentially leading to non-

allergic contact dermatitis.

Serious Eye Damage/Irritation Causes serious eye irritation. [6]

) ) Based on available data, the
Respiratory or Skin

L classification criteria are not [4]
Sensitization
met.
May be fatal if swallowed and
Aspiration Hazard enters airways, with a risk of [5I6I71[13]

chemical pneumonitis.

May cause respiratory tract

- o irritation. Inhalation of vapors
Specific Target Organ Toxicity ]
) may also cause drowsiness, [6][12][13]
(Single Exposure) e
dizziness, and central nervous

system (CNS) depression.

Experimental Protocols:Detailed experimental methodologies for the toxicological studies
summarized above are not typically provided in publicly available Safety Data Sheets. These
protocols are generally maintained by the entities that conducted the testing.

Emergency Procedures and Visualized Workflows

In the event of an emergency involving cis-2-Pentene, prompt and correct actions are crucial.
The following diagrams illustrate the recommended workflows for first aid and fire-fighting.
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Response by Exposure Route

Action Prp_vi_de Oxyg_en_or
Atrtificial Respiration
if needed.

Move to Fresh Air.

Exposure Event W

Remove Contaminated Clothing.
Wash with Soap & Water
for at least 15 mins.

Medical Attention

Exposure Occurs

- Rinse Eyes with Water
Eye Contact = for at least 15 mins.
Remove Contact Lenses.
Action Do NOT Induce Vomiting.
Rinse Mouth with Water.

Seek Immediate
Medical Attention

Immediately Call
Poison Center/Doctor

Click to download full resolution via product page

Caption: First aid response workflow for cis-2-Pentene exposure.
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Wear Full Protective Gear Isolate Hazard Area
and SCBA Remove Ignition Sources

Small Fire Large Fire

Use Dry Chemical, Use Water Spray, Fog, or
COz2, Powder, or Alcohol-Resistant Foam.
Water Spray AVOID full water jet.

Cool Fire-Exposed Containers

with Flooding Quantities of Water

Click to download full resolution via product page
Caption: Fire-fighting workflow for incidents involving cis-2-Pentene.

Safe Handling, Storage, and Personal Protection

To minimize risk, strict adherence to handling and storage protocols is necessary, along with
the use of appropriate Personal Protective Equipment (PPE).

Handling:

* Use only in a well-ventilated area, preferably within a chemical fume hood.[10][12][14]
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[4][12]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][12]

Ground and bond containers during material transfer to prevent static discharge.[4][10]

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[6]
Storage:

e Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizing agents.[2][4][8][10]

o Keep containers tightly closed.[4][10]

e Store in a flammables-designated area.[2]

Safe Handling of cis-2-Pentene

Required Personal Protective Equipment (PPE)

(Fﬁgﬂnsggggviﬁ;}};?ifn Eye/Face Protection Skin Protection Respiratory Protection

Equipment Specifications

Chemical Safety Goggles Chemical-Resistant Gloves Approved Respirator
or Face Shield & Protective Clothing (if ventilation is inadequate)

Click to download full resolution via product page

Caption: Hierarchy of controls and PPE for handling cis-2-Pentene.

Stability and Reactivity
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» Reactivity: cis-2-Pentene is more reactive than alkanes. It can undergo exothermic addition
polymerization reactions in the presence of catalysts.[1][2]

o Chemical Stability: The substance is stable under recommended storage conditions.[1][2][8]
» Conditions to Avoid: Heat, flames, sparks, and all other sources of ignition.[4]
e Incompatible Materials: Strong oxidizing agents, strong acids.[1][2][8][13]

e Hazardous Decomposition Products: No dangerous decomposition products are known
under normal conditions.[4] Combustion produces carbon oxides.[13]

Disposal Considerations

Disposal of cis-2-Pentene and its containers must be conducted in accordance with all
applicable local, regional, national, and international regulations.[4] The material should be
handled as hazardous waste and disposed of by a licensed chemical destruction plant or
through controlled incineration.[14] Do not allow the product to enter drains or waterways.[4][6]
[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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